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Compound of Interest

Compound Name:
3'-

(Trifluoromethylthio)acetophenone

Cat. No.: B1303372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth overview of the available safety information for 3'-
(Trifluoromethylthio)acetophenone, a compound of interest in contemporary chemical

research and drug discovery. Due to the limited availability of a comprehensive Safety Data

Sheet (SDS), this document synthesizes the most current and reliable data, primarily from the

PubChem database, to guide laboratory professionals in the safe handling and management of

this substance. It is imperative to note that this guide is not a substitute for a manufacturer-

provided SDS, which should be consulted whenever available.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. For 3'-
(Trifluoromethylthio)acetophenone, the following GHS classifications have been reported[1].

Table 1: GHS Hazard Statements for 3'-(Trifluoromethylthio)acetophenone[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1303372?utm_src=pdf-interest
https://www.benchchem.com/product/b1303372?utm_src=pdf-body
https://www.benchchem.com/product/b1303372?utm_src=pdf-body
https://www.benchchem.com/product/b1303372?utm_src=pdf-body
https://www.benchchem.com/product/b1303372?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_-_Trifluoromethylthio_acetophenone
https://www.benchchem.com/product/b1303372?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_-_Trifluoromethylthio_acetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Code Hazard Statement Hazard Class

H302 Harmful if swallowed
Acute toxicity, oral (Category

4)

H312 Harmful in contact with skin
Acute toxicity, dermal

(Category 4)

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)

H319 Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2A)

H332 Harmful if inhaled
Acute toxicity, inhalation

(Category 4)

H335 May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

Pictogram:

Signal Word: Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3'-(Trifluoromethylthio)acetophenone[1]
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Property Value

Molecular Formula C₉H₇F₃OS

Molecular Weight 220.21 g/mol

IUPAC Name 1-[3-(trifluoromethylsulfanyl)phenyl]ethanone

CAS Number 56773-33-2

Recommended Safety Protocols
Given the GHS hazard classifications, stringent adherence to standard laboratory safety

protocols is essential when working with 3'-(Trifluoromethylthio)acetophenone. The following

workflow outlines the general procedure for handling a chemical spill, a critical aspect of

laboratory safety.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Identify substance, quantity, and hazards)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if necessary)

Contain the Spill
(Use appropriate absorbent material)

Neutralize (if applicable)
& Clean Up Spill Residue

Decontaminate Area & Equipment

Dispose of Contaminated Materials
(Follow institutional hazardous waste procedures)

Document the Incident

Click to download full resolution via product page

Caption: Workflow for a laboratory chemical spill response.
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Logical Framework for Personal Protective
Equipment (PPE) Selection
The selection of appropriate PPE is dictated by the known hazards of a chemical. The following

diagram illustrates the decision-making process for PPE selection when handling 3'-
(Trifluoromethylthio)acetophenone.

PPE Selection Logic for 3'-(Trifluoromethylthio)acetophenone

Identified Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Harmful if Inhaled (H332)
- Harmful if Swallowed (H302)

- Harmful in Contact with Skin (H312)

Skin Protection

Eye Protection

Respiratory Protection

Chemical Resistant Gloves

Lab Coat

Safety Goggles/Face Shield

Fume Hood or Respirator
(Based on ventilation assessment)

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

In conclusion, while a comprehensive SDS for 3'-(Trifluoromethylthio)acetophenone is not

readily available in the public domain, the existing GHS data underscores the need for careful

handling. Researchers, scientists, and drug development professionals must employ robust

safety measures, including the use of appropriate personal protective equipment and

adherence to established protocols for chemical handling and spill management, to mitigate
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potential risks. Continuous monitoring of supplier and regulatory databases for an updated and

complete SDS is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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